Cas no 136098-13-0 (2,6-Diazaspiro[3.4]octane)

2,6-Diazaspiro[3.4]octane is a bicyclic amine compound featuring a spirocyclic structure with nitrogen atoms at the 2 and 6 positions. Its rigid, three-dimensional framework makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with enhanced selectivity and binding affinity. The spirocyclic core contributes to improved metabolic stability and reduced conformational flexibility, which can optimize pharmacokinetic properties. This compound is frequently employed as a building block in the synthesis of pharmaceuticals, including kinase inhibitors and CNS-targeting agents. Its versatility and structural uniqueness make it a preferred choice for exploring novel drug candidates in fragment-based and lead optimization studies.
2,6-Diazaspiro[3.4]octane structure
2,6-Diazaspiro[3.4]octane structure
Product Name:2,6-Diazaspiro[3.4]octane
CAS No:136098-13-0
MF:C6H12N2
MW:112.172881126404
CID:829142
PubChem ID:18546921
Update Time:2025-10-29

2,6-Diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diazaspiro[3.4]octane
    • 2,7-diazaspiro[3.4]octane
    • A15210
    • AK133122
    • CTK8D3781
    • I14-10261
    • KB-226021
    • PB31810
    • SureCN1796331
    • DTXSID80594997
    • EN300-1197962
    • AKOS015841000
    • DB-000815
    • CS-0054715
    • SCHEMBL1796331
    • P11956
    • 136098-13-0
    • Inchi： 1S/C6H12N2/c1-2-7-3-6(1)4-8-5-6/h7-8H,1-5H2
    • InChI Key： OXPIFHNJGOJJQZ-UHFFFAOYSA-N
    • SMILES： N1CC2(CNCC2)C1

Computed Properties

  • Exact Mass: 112.10016
  • Monoisotopic Mass: 112.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.05
  • Boiling Point: 190.5°C at 760 mmHg
  • Flash Point: 86.4°C
  • Refractive Index: 1.534
  • PSA: 24.06

2,6-Diazaspiro[3.4]octane Pricemore >>

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Enamine
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2,6-Diazaspiro[3.4]octane Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:136098-13-0)2,6-Diazaspiro[3.4]octane
Order Number:A15210
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):568.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:136098-13-0)2,6-Diazaspiro[3.4]octane
A15210
Purity:99%
Quantity:1g
Price ($):568.0
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